2-ethyl-N,N-dihexylhexanamide
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2-Ethyl-N,N-dihexylhexanamide is a chemical compound with the molecular formula C20H41NO and a molecular weight of approximately 313.55 g/mol. It features a hexanamide structure, characterized by an amide functional group attached to a hexane chain, with two hexyl substituents and an ethyl group. This compound is typically colorless to pale yellow and is soluble in organic solvents, making it versatile for various applications in chemical synthesis and industrial processes .
- Hydrolysis: Under acidic or basic conditions, it can be hydrolyzed to produce the corresponding carboxylic acid and amine.
- Transamidation: This compound can react with other amines to form new amides, a process useful in synthetic organic chemistry.
- Reduction: It can be reduced to primary amines using reducing agents like lithium aluminum hydride.
These reactions highlight its potential as a building block in organic synthesis.
The synthesis of 2-ethyl-N,N-dihexylhexanamide typically involves the following steps:
- Starting Materials: Hexanoic acid and dihexylamine are common precursors.
- Reaction Conditions: The reaction is usually conducted under reflux conditions in the presence of a dehydrating agent like thionyl chloride or phosphorus pentoxide.
- Purification: The product can be purified through distillation or recrystallization.
This method allows for the efficient production of the compound while minimizing by-products .
2-Ethyl-N,N-dihexylhexanamide has several applications across various fields:
- Chemical Industry: Used as a solvent or reagent in organic synthesis.
- Pharmaceuticals: Potentially useful in drug formulation due to its solubility properties.
- Agriculture: May serve as an intermediate in the production of agrochemicals.
Its unique structure allows for versatility in these applications, particularly in enhancing solubility and stability of formulations .
Several compounds share structural similarities with 2-ethyl-N,N-dihexylhexanamide. Here are some notable examples:
| Compound Name | Molecular Formula | Unique Features |
|---|---|---|
| 2-Ethyl-N,N-dimethylhexanamide | C10H21NO | Smaller size; potential for different biological activity |
| 1-Hexanamine, 2-ethyl-N-(2-ethylhexyl) | C16H35N | Different substitution pattern; used in polymer chemistry |
| N,N-Diethylhexanamide | C12H25NO | Similar amide structure; different alkyl substituents |
Uniqueness of 2-Ethyl-N,N-Dihexylhexanamide: Its larger hexyl substituents contribute to enhanced lipophilicity compared to smaller amides, potentially affecting its solubility and interaction profiles significantly. This makes it particularly useful in applications requiring high solubility in organic solvents .
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